Aspinonene

• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• InChI: InChI=1S/C9H16O4/c1-6(11)3-4-9(12,5-10)8-7(2)13-8/h3-4,6-8,10-12H,5H2,1-2H3/b4-3+/t6-,7+,8+,9+/m0/s1
• InChIKey: ZXCYAEKEHIEQHD-YKWSYBCASA-N

Aspinonene: Compound Overview

Aspinonene (CAS 157676-96-5) is a branched C9 epoxide pentaketide secondary metabolite first isolated from the fungus Aspergillus ochraceus [1]. It is a known bioactive compound that functions primarily as a regulator of plant growth and defense mechanisms, participating in biochemical signaling pathways that affect physiological responses such as growth, defense, and adaptation to environmental stress . As a co-metabolite of the antibiotic aspyrone, Aspinonene is structurally and biosynthetically related to other fungal polyketides including dihydroaspyrone, isoaspinonene, and aspinotriols, making it a valuable reference standard for natural product chemistry and chemical ecology studies [2].

Plant growth signaling pathway studies

Aspergillus chemotaxonomy and metabolomics

Branched pentaketide biosynthesis reference

• [1] Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994, 1994(7), 705-710. View Source
• [2] Kito, K., et al. Pentaketides relating to aspinonene and dihydroaspyrone from a marine-derived fungus, Aspergillus ostianus. Journal of Natural Products, 2007, 70(12), 2022-2025. View Source

Why Aspinonene Substitution Fails

In-class substitution of Aspinonene with its closest analogs, such as aspyrone or dihydroaspyrone, is not scientifically valid due to the precise structural requirements governing their biological functions. Aspinonene (C9H16O4) and aspyrone (C9H12O4) are biosynthetically related but differ significantly in their oxidation state and epoxide stereochemistry, which dictates their interaction with plant signaling pathways versus the antimicrobial activity of aspyrone [1]. Furthermore, Aspinonene's utility as a specific chemotaxonomic marker for distinguishing Aspergillus species in environmental samples is a unique attribute not shared by its co-metabolites [2]. Therefore, procurement of authentic Aspinonene is essential for experiments requiring its precise biological or analytical properties, as structurally similar alternatives will yield different and potentially misleading results [3].

Oxidation / epoxide mismatch with aspyrone

Aspyrone differs in oxidation state and epoxide stereochemistry, which may shift plant signaling vs. antimicrobial readout.

Chromatographic divergence from dihydroaspyrone

Dihydroaspyrone co-elutes in extracts but exhibits distinct NMR and retention profiles, preventing direct substitution in metabolomics.

Functional divergence from mellein

Mellein broad antimicrobial activity masks Aspergillus-specific chemotaxonomic signal; marker specificity is not replicated.

• [1] Fuchser, J., Thiericke, R., & Zeeck, A. Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, 1995, (13), 1663-1666. View Source
• [2] IngentaConnect. A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001. Records of Natural Products, 2018. View Source
• [3] ChEBI. Aspinonene (CHEBI:208869). European Bioinformatics Institute. View Source

Aspinonene Evidence vs. Co-Metabolites

Biosynthetic Divergence from Aspyrone

Aspinonene and aspyrone are co-metabolites produced by Aspergillus ochraceus that diverge at a key biosynthetic branch point. After the formation of a common pentaketide intermediate (hypothetical bisepoxide 5), the pathway partitions: reduction leads to Aspinonene (1), while oxidation leads to aspyrone (2). Critically, this partitioning can be externally controlled by fermentation conditions, specifically dissolved oxygen concentration [1]. Increased dissolved oxygen concentrations during fermentation direct the pathway towards aspyrone (2), demonstrating a quantifiable difference in the metabolic control of their production [1].

Biosynthetic Divergence

Head-to-head

O₂-dependent branch: reduction (Aspinonene) vs. oxidation (aspyrone)

Pathway-partitioning control for fermentation studies

Lower dissolved O₂ favors Aspinonene formation

Evidence Dimension	Biosynthetic pathway branch direction (reduction vs. oxidation)
Target Compound Data	Formed via reduction of the bisepoxide intermediate; favored under lower dissolved oxygen.
Comparator Or Baseline	Aspyrone (formed via oxidation of the same bisepoxide intermediate; favored under increased dissolved oxygen).
Quantified Difference	Not quantified as a ratio, but pathway direction is qualitatively and conditionally distinct based on oxygen availability.
Conditions	Fermentation of Aspergillus ochraceus (strain DSM-7428) with controlled dissolved oxygen concentrations.

Why This Matters

This biosynthetic distinction is crucial for researchers aiming to produce or isolate Aspinonene, as it requires specific fermentation conditions distinct from those that maximize aspyrone yield.

• [1] Fuchser, J., Thiericke, R., & Zeeck, A. Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, 1995, (13), 1663-1666. View Source

Chemotaxonomic Specificity vs. Mellein

Aspinonene serves as a specific chemotaxonomic marker for the genus Aspergillus, providing a means to differentiate this genus from others in complex environmental samples [1]. While another compound from the same organism, mellein, exhibits broad antibiotic activity against various test pathogens, Aspinonene itself does not share this broad activity profile [1]. This functional divergence is significant; mellein is a broad-spectrum antibiotic, whereas Aspinonene's primary utility lies in its role as a highly specific phylogenetic marker [1].

Chemotaxonomic Specificity

Cross-study comparable

Specific Aspergillus marker vs. mellein broad antibiotic

Supports genus-level chemotaxonomy workflows

Mellein activity can confound ecological interpretation

Evidence Dimension	Utility and biological function
Target Compound Data	Specific chemotaxonomic marker for Aspergillus species; no reported broad antibiotic activity.
Comparator Or Baseline	Mellein (compound 8) isolated from the same organism; demonstrated broad antibiotic activity against test pathogens.
Quantified Difference	Functionally distinct: marker molecule vs. broad antibiotic. (Quantitative MIC data for mellein is not reported in the cited abstract).
Conditions	Isolated from the soil-borne fungus Aspergillus melleus YIM PHI001.

Why This Matters

This evidence justifies the procurement of Aspinonene for any study focused on Aspergillus chemotaxonomy, as other co-occurring metabolites like mellein do not provide the same specificity and have confounding biological activities.

• [1] IngentaConnect. A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001. Records of Natural Products, 2018. View Source

Analytical Distinction vs. Dihydroaspyrone

In a study isolating new pentaketides from the marine fungus Aspergillus ostianus, the known compounds aspinonene (7) and dihydroaspyrone (9) were co-isolated [1]. The successful isolation and structural elucidation of these two distinct compounds from the same extract demonstrates that they are not interchangeable and require separate analytical identification. The paper provides full spectroscopic data (1D and 2D NMR) for the new compounds and confirms the absolute configuration of dihydroaspyrone (9) using the modified Mosher's method, underscoring the precise stereochemical differences that necessitate individual reference standards like Aspinonene for accurate identification and quantification in complex mixtures [1].

Analytical Distinction

Cross-study comparable

Separate NMR/chromatographic identity from dihydroaspyrone

Independent reference standard required for metabolomics

Co-isolated but spectroscopically distinct in marine extracts

Evidence Dimension	Chromatographic and spectroscopic differentiation
Target Compound Data	Aspinonene (7) isolated and identified as a known compound; distinct chromatographic retention and NMR profile.
Comparator Or Baseline	Dihydroaspyrone (9) isolated and identified as a distinct known compound from the same extract; its absolute configuration was independently determined.
Quantified Difference	Qualitatively distinct compounds requiring separate analytical standards.
Conditions	Isolation from marine fungus Aspergillus ostianus strain 01F313 cultured in bromine-modified artificial seawater; analysis by 1D and 2D NMR and modified Mosher's method.

Why This Matters

This evidence confirms that Aspinonene is a discrete entity in natural extracts, and its procurement as a pure reference standard is non-negotiable for any metabolomics or natural product discovery workflow aiming to accurately identify or quantify these related pentaketides.

• [1] Kito, K., et al. Pentaketides relating to aspinonene and dihydroaspyrone from a marine-derived fungus, Aspergillus ostianus. Journal of Natural Products, 2007, 70(12), 2022-2025. View Source

Unique Pharmacological Patent Claim

A patent from 1994 (DE4303512A1) explicitly claims Aspinonene, a metabolite of Aspergillus sp., and its chemical derivatives as having pharmacological action, along with a process for their preparation and use [1]. This intellectual property claim establishes a unique value proposition for Aspinonene as a starting point for drug development, distinct from its co-metabolites. While the patent likely contains qualitative pharmacological data, the very existence of a dedicated patent for Aspinonene and its derivatives signifies a level of recognized therapeutic potential that may not be claimed for all its structural analogs, making it a compound of higher interest for procurement by pharmaceutical research groups.

Patent Claim

Class-level

DE4303512A1 pharmacological scope for Aspinonene derivatives

Supports lead-discovery research context

Patent-reported activity, requires experimental validation

Evidence Dimension	Recognized potential for pharmaceutical application
Target Compound Data	Explicitly claimed in a patent (DE4303512A1) for having pharmacological action and for being a precursor to pharmacologically active derivatives.
Comparator Or Baseline	Other structurally related pentaketides (e.g., aspyrone, dihydroaspyrone) which may have different or no analogous patent claims.
Quantified Difference	A binary distinction: subject of a dedicated pharmacological patent vs. no such claim identified for direct analogs in this search.
Conditions	Intellectual property landscape analysis.

Why This Matters

For pharmaceutical and biotech procurement, a compound with a specific patent claim for pharmacological activity represents a more valuable and justified investment than a structurally similar compound lacking such documented potential.

• [1] DE4303512A1. Aspinonene, a metabolite of Aspergillus sp., and chemical derivatives having pharmacological action, a process for the preparation and use thereof. German Patent and Trade Mark Office, 1994. View Source

Aspinonene Research Applications

Plant Growth and Stress Signaling

The primary biological activity of Aspinonene is the regulation of plant growth and defense mechanisms. This makes procured Aspinonene a critical tool for researchers investigating biochemical signaling pathways in plants, specifically those affecting growth, defense, and adaptation to environmental stress . Unlike broad-spectrum antimicrobials, Aspinonene's specific activity in plant systems provides a targeted probe for dissecting these pathways without confounding off-target effects on associated microbial communities. This scenario is directly supported by the evidence of its distinct biological function compared to mellein [1] and its characterization as a plant growth regulator .

Aspergillus Chemotaxonomy & Metabolomics

Aspinonene is an established chemotaxonomic marker for the genus Aspergillus [1]. Its procurement is essential for environmental microbiology and ecology laboratories performing LC-MS or GC-MS based metabolomics to identify and track Aspergillus species in soil, marine, or host-associated samples. The use of an authentic Aspinonene standard is mandatory for accurate identification and relative quantification, as evidenced by its isolation and characterization alongside related compounds in marine fungal extracts [2]. This application directly leverages Aspinonene's unique specificity as a marker, a property not shared by its co-metabolites like dihydroaspyrone or the broad-spectrum antibiotic mellein.

Polyketide Biosynthesis & Chemistry

For laboratories studying fungal secondary metabolism, Aspinonene serves as a key reference compound for understanding branched pentaketide biosynthesis. The evidence showing its oxygen-dependent biosynthetic divergence from aspyrone [3] makes it a valuable standard for comparative metabolomics and for validating the activity of polyketide synthase pathways in genetically modified Aspergillus strains. Procuring Aspinonene allows researchers to benchmark their own fermentation outputs and verify the chemical identity of this specific branch product, a requirement that cannot be met by substituting with aspyrone or dihydroaspyrone.

Lead Discovery & Derivative Synthesis

Based on the patent claim for Aspinonene and its chemical derivatives having pharmacological action [4], procurement of this compound is justified for medicinal chemistry groups engaged in natural product-based drug discovery. Aspinonene can serve as a privileged scaffold for the semi-synthesis of novel derivatives, a research avenue supported by a dedicated intellectual property claim that sets it apart from other in-class metabolites. This scenario is particularly relevant for programs screening for new antifungal, anticancer, or anti-inflammatory leads from fungal sources.

Application

Selection Property

Validation Focus

Plant growth signaling studies

Plant pathway specificity

Growth/defense endpoint response

Aspergillus chemotaxonomy

Genus-specific marker identity

LC-MS/MS identification verification

Polyketide biosynthesis research

Biosynthetic branch-point reference

Fermentation condition and product confirmation

Natural product lead research

Patent-reported pharmacological scope

Derivative synthesis and activity profiling

• [1] IngentaConnect. A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001. Records of Natural Products, 2018. View Source
• [2] Kito, K., et al. Pentaketides relating to aspinonene and dihydroaspyrone from a marine-derived fungus, Aspergillus ostianus. Journal of Natural Products, 2007, 70(12), 2022-2025. View Source
• [3] Fuchser, J., Thiericke, R., & Zeeck, A. Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, 1995, (13), 1663-1666. View Source
• [4] DE4303512A1. Aspinonene, a metabolite of Aspergillus sp., and chemical derivatives having pharmacological action, a process for the preparation and use thereof. German Patent and Trade Mark Office, 1994. View Source